Cas no 88099-28-9 (1H-Indene-3-carboxaldehyde, 2-chloro-)

• Product Name: 1H-Indene-3-carboxaldehyde, 2-chloro-
• CAS No: 88099-28-9
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD32632768
• CID: 645131
• PubChem ID: 71410877
• Update Time: 2025-06-13

1H-Indene-3-carboxaldehyde, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-carboxaldehyde, 2-chloro-
• 2-chloro-3H-indene-1-carbaldehyde
• 88099-28-9
• starbld0027571
• AC9182
• SY264310
• 2-Chloro-1H-indene-3-carbaldehyde
• DTXSID70830533
• MFCD32632768
• CS-0457761

• MDL： MFCD32632768
• Inchi： 1S/C10H7ClO/c11-10-5-7-3-1-2-4-8(7)9(10)6-12/h1-4,6H,5H2
• InChI Key： GCYDWEAUOHTNKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 178.0185425g/mol
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 1H-Indene-3-carboxaldehyde, 2-chloro-

Chemical Profile of 1H-Indene-3-carboxaldehyde, 2-chloro- (CAS No. 88099-28-9)

1H-Indene-3-carboxaldehyde, 2-chloro-, identified by its Chemical Abstracts Service (CAS) number 88099-28-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of heterocyclic aldehydes, characterized by a fused benzene ring and a carbonyl group at the third position of the indene scaffold. The presence of a chlorine substituent at the second position introduces unique reactivity, making it a valuable building block for further functionalization and derivatization.

The structural features of 1H-Indene-3-carboxaldehyde, 2-chloro- contribute to its versatility in synthetic applications. The indene core, with its aromatic stability and electron-rich nature, facilitates various electrophilic and nucleophilic reactions. The aldehyde functionality at the third position serves as a readily accessible site for condensation reactions, such as Schiff base formation, while the chloro group at the second position allows for nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. These attributes make it an attractive candidate for the development of novel pharmaceuticals, agrochemicals, and materials.

In recent years, there has been growing interest in leveraging heterocyclic aldehydes like 1H-Indene-3-carboxaldehyde, 2-chloro- for the synthesis of bioactive molecules. Researchers have explored its utility in constructing complex scaffolds that mimic natural products or pharmacophores. For instance, studies have demonstrated its role in generating indeno[1,2-b]furan derivatives through intramolecular cyclization reactions, which are known to exhibit diverse biological activities. The chloro-substituted indene aldehyde has also been employed in the preparation of kinase inhibitors and other therapeutic agents targeting specific disease pathways.

The pharmaceutical industry has particularly focused on indene derivatives due to their potential as drug candidates. The structural motif is found in several approved drugs, where modifications at the carbonyl and chloro positions enhance binding affinity and metabolic stability. Current research highlights the use of 1H-Indene-3-carboxaldehyde, 2-chloro- in generating novel protease inhibitors for antiviral and anticancer applications. By employing transition-metal catalysis, such as palladium or copper complexes, chemists have been able to introduce additional functional groups or alter the electronic properties of the indene core to fine-tune biological activity.

Advances in synthetic methodologies have further expanded the utility of 1H-Indene-3-carboxaldehyde, 2-chloro-. For example, asymmetric synthesis techniques have enabled the preparation of enantiomerically pure derivatives, which are crucial for drugs requiring specific stereochemistry. Additionally, flow chemistry approaches have been adopted to improve reaction yields and scalability while minimizing waste generation. These innovations align with broader trends toward sustainable chemical manufacturing and green chemistry principles.

The chemical properties of 1H-Indene-3-carboxaldehyde, 2-chloro- also make it relevant in materials science applications. Researchers have investigated its incorporation into organic semiconductors and light-emitting diodes (OLEDs), where indene-based polymers exhibit excellent charge transport properties. The aldehyde and chloro functionalities provide handles for polymerization or surface functionalization, allowing for tailored material characteristics. Such developments underscore the interdisciplinary nature of modern chemical research and its impact on emerging technologies.

In conclusion,1H-Indene-3-carboxaldehyde, 2-chloro- (CAS No. 88099-28-9) represents a versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations that are leveraged to develop novel bioactive compounds and advanced materials. As research continues to uncover new methodologies and applications for this compound class,1H-Indene-3-carboxaldehyde, 2-chloro- is poised to remain a cornerstone in synthetic chemistry innovation.